N-((3-(2-oxo-1,2-dihydropyridin-3-yl)-1,2,4-oxadiazol-5-yl)methyl)-2-(6-oxopyridazin-1(6H)-yl)acetamide

• IUPAC Name: 2-(6-oxopyridazin-1-yl)-N-[[3-(2-oxo-1H-pyridin-3-yl)-1,2,4-oxadiazol-5-yl]methyl]acetamide
• InChI: InChI=1S/C14H12N6O4/c21-10(8-20-12(22)4-2-6-17-20)16-7-11-18-13(19-24-11)9-3-1-5-15-14(9)23/h1-6H,7-8H2,(H,15,23)(H,16,21)
• InChI Key: PVFMJIZOWPHHNI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=O)N(N=C1)CC(=O)NCC2=NC(=NO2)C3=CC=CNC3=O
• Molecular Formula: C14H12N6O4
• Molecular Weight: 328.28 g/mol
• CAS No.: 2034350-48-4

Description

N-((3-(2-oxo-1,2-dihydropyridin-3-yl)-1,2,4-oxadiazol-5-yl)methyl)-2-(6-oxopyridazin-1(6H)-yl)acetamide is a useful research compound. Its molecular formula is C14H12N6O4 and its molecular weight is 328.288. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Biological Activity

Research into compounds containing 1,2,4-oxadiazole and pyridazinone structures, similar to the compound , has highlighted their synthesis and potential biological activities. For instance, studies have developed methods for synthesizing novel compounds bearing 1,2,4-oxadiazole cycles, indicating a broad interest in their biological properties (Karpina et al., 2019). These compounds have been evaluated for various biological activities, suggesting their potential in drug development and other therapeutic applications.

Pharmacological Potential

The structural elements found in N-((3-(2-oxo-1,2-dihydropyridin-3-yl)-1,2,4-oxadiazol-5-yl)methyl)-2-(6-oxopyridazin-1(6H)-yl)acetamide, such as 1,2,4-oxadiazole and pyridazinone rings, have been associated with significant pharmacological potential. Compounds with these features have been investigated for their antimicrobial (H. Khalid et al., 2016) and insecticidal activities (B. S. Holla et al., 2004), demonstrating their diverse utility in addressing various biological challenges.

Chemical Synthesis and Characterization

The chemical synthesis and characterization of related compounds provide a foundation for understanding the applications of this compound. Techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to elucidate the structures and properties of similar compounds (Ibrahim & Behbehani, 2014), which are crucial for their development into functional materials or therapeutic agents.

Therapeutic Applications

The therapeutic worth of compounds featuring 1,3,4-oxadiazole rings, similar to the structure of the compound , has been extensively reviewed, highlighting their potential in anticancer, antibacterial, antifungal, and anti-inflammatory applications (Verma et al., 2019). This reflects the broad spectrum of research and development activities centered around exploiting the unique chemical and pharmacological properties of such compounds.